Cas no 954609-12-2 (N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide)

• Product Name: N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide
• CAS No: 954609-12-2
• MF: C₁₆H₁₆N₂O₅S₂
• MW: 380.438641548157
• CID: 6242411
• PubChem ID: 16919804
• Update Time: 2025-07-20

N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide
• N-{[1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl}thiophene-2-sulfonamide
• N-[[1-(1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-yl]methyl]thiophene-2-sulfonamide
• F2371-0255
• AKOS024643887
• 954609-12-2
• N-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)thiophene-2-sulfonamide

• Inchi： 1S/C16H16N2O5S2/c19-15-6-11(8-17-25(20,21)16-2-1-5-24-16)9-18(15)12-3-4-13-14(7-12)23-10-22-13/h1-5,7,11,17H,6,8-10H2
• InChI Key： ZKWNYAXLHOMZEX-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NCC1CC(N(C2=CC=C3C(=C2)OCO3)C1)=O)(=O)=O

Computed Properties

• Exact Mass: 380.05006396g/mol
• Monoisotopic Mass: 380.05006396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 122Ų

Additional information on N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide

Recent Advances in the Study of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide (CAS: 954609-12-2)

The compound N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide (CAS: 954609-12-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique benzodioxole and pyrrolidinone scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the compound's interaction with specific biological targets, particularly enzymes involved in inflammatory and neurodegenerative pathways. In vitro studies have demonstrated its inhibitory activity against key enzymes such as cyclooxygenase-2 (COX-2) and monoamine oxidase-B (MAO-B), suggesting potential applications in the treatment of conditions like inflammation and Parkinson's disease. The compound's ability to cross the blood-brain barrier has also been a point of interest, as it may facilitate its use in central nervous system (CNS)-targeted therapies.

Structural-activity relationship (SAR) studies have further explored modifications to the core structure of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide to enhance its potency and selectivity. These studies have identified critical functional groups that contribute to its binding affinity and efficacy, providing valuable insights for the design of next-generation derivatives. Computational modeling and molecular docking simulations have complemented these findings, offering a detailed understanding of the compound's interaction with its biological targets at the atomic level.

In addition to its enzyme inhibitory properties, recent investigations have explored the compound's potential as an anticancer agent. Preliminary results indicate that it may induce apoptosis in certain cancer cell lines by modulating signaling pathways involved in cell proliferation and survival. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis and optimization of N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide have also been areas of active research. Advances in synthetic methodologies have enabled the production of the compound with higher yields and purity, facilitating its use in preclinical studies. Researchers have also developed scalable processes to ensure its availability for future clinical trials.

In conclusion, the compound N-{1-(2H-1,3-benzodioxol-5-yl)-5-oxopyrrolidin-3-ylmethyl}thiophene-2-sulfonamide (CAS: 954609-12-2) represents a promising candidate for further development in medicinal chemistry. Its multifaceted pharmacological profile, combined with ongoing efforts to optimize its structure and synthesis, positions it as a valuable tool for addressing unmet medical needs. Future research should focus on advancing its preclinical evaluation and exploring its therapeutic potential in diverse disease models.